Cas no 904816-74-6 (1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904816-74-6
• MF: C₁₇H₁₄ClFN₄O
• MW: 344.770665645599
• CID: 5425551
• PubChem ID: 9152265
• Update Time: 2025-05-21

1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS002310630
• F3296-0345
• 1-(2-chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CCG-310094
• 904816-74-6
• STK953091
• 1-(2-chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyltriazole-4-carboxamide
• 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H14ClFN4O/c1-10-3-8-14(18)15(9-10)23-11(2)16(21-22-23)17(24)20-13-6-4-12(19)5-7-13/h3-9H,1-2H3,(H,20,24)
• InChI Key： KASKZLDHOIMNQS-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2Cl)C(C)=C(C(NC2=CC=C(F)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 344.0840169g/mol
• Monoisotopic Mass: 344.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-74-6)

1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-74-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the chloro and fluoro substituents, as well as the methyl groups, contribute to its distinct chemical and biological properties.

The synthesis of 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. The click reaction, which is highly efficient and selective, is often used to form the triazole ring. This method not only simplifies the synthesis but also enhances the purity and yield of the final product. Recent advancements in synthetic methodologies have further optimized the production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in signal transduction pathways. Studies have shown that this compound exhibits selective inhibition of certain kinases, making it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Furthermore, 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated. Preclinical studies in animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in plasma, which supports its potential for oral administration in clinical settings.

Recent clinical trials have begun to explore the safety and efficacy of 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in human subjects. Early phase I trials have demonstrated that it is generally well-tolerated at therapeutic doses with minimal side effects. These results are encouraging and warrant further investigation in larger-scale clinical trials to fully evaluate its therapeutic potential.

In addition to its direct biological activities, 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been studied for its ability to modulate other cellular processes. For instance, it has been shown to influence cell proliferation and apoptosis pathways. These effects are particularly relevant in cancer research, where modulating these pathways can lead to more effective treatment strategies.

The structural versatility of 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide also makes it an attractive scaffold for drug discovery efforts. Researchers can modify various substituents on the triazole ring to optimize its pharmacological properties for specific therapeutic targets. This flexibility allows for the development of a wide range of derivatives with enhanced potency and selectivity.

In conclusion, 1-(2-Chloro-5-methylphenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-74-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an important molecule in ongoing research efforts aimed at developing new treatments for various diseases. As more studies are conducted and clinical trials progress, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.